Cas no 306979-42-0 (4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE)
4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE
- N-{5H,6H-benzo[h]quinazolin-2-yl}-4-chlorobenzene-1-sulfonamide
-
- Inchi: 1S/C18H14ClN3O2S/c19-14-7-9-15(10-8-14)25(23,24)22-18-20-11-13-6-5-12-3-1-2-4-16(12)17(13)21-18/h1-4,7-11H,5-6H2,(H,20,21,22)
- InChI Key: WAXMASWQJBTMFC-UHFFFAOYSA-N
- SMILES: C1(S(NC2=NC=C3C(=N2)C2=CC=CC=C2CC3)(=O)=O)=CC=C(Cl)C=C1
4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-1mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 1mg |
¥ƅƅȈ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-2mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 2mg |
¥Ȉƽư | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-5mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 5mg |
¥źũũ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-10mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 10mg |
¥Ǿźƅ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-20mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 20mg |
¥ƽưƽŢ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-25mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 25mg |
¥ƽɂɂư | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-50mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 50mg |
¥ƽưɂƅ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671408-100mg |
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide |
306979-42-0 | 98% | 100mg |
¥ưũȈƠ | 2023-07-25 |
4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE
Comprehensive Overview of 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE (CAS No. 306979-42-0)
4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE, with the CAS number 306979-42-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique quinazoline backbone, which is often explored for its potential therapeutic applications. Researchers are particularly interested in its molecular interactions, given its structural similarity to compounds used in kinase inhibition and signal transduction modulation.
The compound’s chemical structure features a chlorobenzene moiety attached to a sulfonamide group, which is further linked to a dihydrobenzo[h]quinazoline scaffold. This arrangement is pivotal for its bioactivity, as it allows for selective binding to target proteins. Recent studies have highlighted its relevance in drug discovery, especially in the context of cancer research and inflammatory diseases, where sulfonamide-based compounds are frequently investigated.
One of the most frequently searched questions about 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE revolves around its synthesis and purity. The compound is typically synthesized through multi-step organic reactions, including sulfonylation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity, which are critical for research applications.
In the context of current scientific trends, this compound aligns with the growing interest in small-molecule inhibitors. Researchers are exploring its potential as a lead compound for developing novel therapeutics, particularly in areas like precision medicine and targeted therapy. Its mechanism of action, though not fully elucidated, is believed to involve interference with specific enzymatic pathways, making it a subject of ongoing structure-activity relationship (SAR) studies.
Another area of interest is the compound’s solubility and stability, which are often queried in academic and industrial settings. Like many sulfonamide derivatives, 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE exhibits moderate solubility in organic solvents but may require optimization for aqueous formulations. Stability studies under varying pH and temperature conditions are essential to determine its suitability for long-term storage and in vivo applications.
The safety profile of this compound is also a common topic of discussion. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended during handling. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures its safe use in research environments.
From a commercial perspective, CAS 306979-42-0 is available through specialized chemical suppliers, often in milligram to gram quantities. Pricing and availability can vary based on purity grades and custom synthesis requirements. Researchers are advised to verify certificates of analysis (CoA) to confirm batch-specific data before procurement.
In summary, 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE represents a promising candidate for medicinal chemistry and pharmacological research. Its structural complexity and potential bioactivity make it a valuable tool for advancing our understanding of molecular targets and therapeutic strategies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative drug development.
306979-42-0 (4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)